Cas no 1354961-13-9 (5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester)

• Product Name: 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester
• CAS No: 1354961-13-9
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• MDL: MFCD28665067
• CID: 4589767
• Update Time: 2025-10-31

5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-chloro-2,4-difluorobenzoate
• 5-Chloro-2,4-difluoro-benzoic acid tert-butyl ester
• tert-butyl-5-chloro-2,4-difluorobenzoate
• tert-butyl 5-chloro-2,4-difluoro-benzoate
• D75707
• 5-Chloro-2,4-difluorobenzoic acid tert-butyl ester
• Benzoic acid, 5-chloro-2,4-difluoro-, 1,1-dimethylethyl ester
• 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester

• MDL： MFCD28665067
• Inchi： 1S/C11H11ClF2O2/c1-11(2,3)16-10(15)6-4-7(12)9(14)5-8(6)13/h4-5H,1-3H3
• InChI Key： JXZKTDJNUFYICB-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1)C(=O)OC(C)(C)C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester

Introduction to 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester (CAS No. 1354961-13-9)

5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester, identified by its CAS number 1354961-13-9, is a fluorinated benzoic acid derivative with significant applications in the field of pharmaceutical chemistry and organic synthesis. This compound features a chloro substituent at the 5-position and difluoro groups at the 2- and 4-positions, combined with a tert-butyl ester moiety, which contributes to its unique chemical properties and reactivity. The structural configuration of this molecule makes it a valuable intermediate in the synthesis of more complex organic compounds, particularly in the development of novel therapeutic agents.

The fluorine atoms in this compound play a crucial role in modulating its biological activity. Fluorine substitution is a well-documented strategy in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In the case of 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester, the electron-withdrawing nature of the fluoro groups influences its electronic distribution, making it a versatile building block for further functionalization. The tert-butyl ester functionality provides a handle for selective hydrolysis or transesterification, allowing chemists to introduce other pharmacophores or modify the molecule's solubility and bioavailability.

Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing heterocyclic scaffolds. For instance, studies have demonstrated its role as a precursor in the synthesis of substituted pyridines and pyrimidines, which are key motifs in many biologically active compounds. The presence of both chloro and difluoro substituents allows for further derivatization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or alkyl groups at specific positions. These transformations are particularly valuable in drug discovery pipelines where precise control over molecular architecture is essential.

In the realm of pharmaceutical research, 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester has been explored as a precursor for molecules targeting various therapeutic areas. For example, fluorinated benzoic acids are known to exhibit inhibitory activity against certain enzymes and receptors. The structural features of this compound make it a candidate for developing inhibitors with enhanced selectivity and potency. Additionally, its ability to undergo regioselective modifications has been leveraged in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The tert-butyl ester group can be strategically removed to introduce other functional groups that may improve binding interactions with biological targets.

The influence of fluorine substitution on molecular properties has also been studied from a computational chemistry perspective. Molecular modeling studies suggest that the electron density distribution influenced by the fluoro groups can significantly alter hydrogen bonding patterns and lipophilicity, parameters that are often predictive of drug-like behavior. These insights have guided medicinal chemists in optimizing analogs derived from 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester for improved pharmacological profiles. Furthermore, the compound's stability under various reaction conditions has made it a preferred choice for multi-step syntheses where harsh reagents or prolonged heating periods are required.

Industrial applications of this compound have also expanded beyond academic research. Pharmaceutical companies have adopted its use as an intermediate in large-scale syntheses due to its reliability and cost-effectiveness. The ability to produce high-purity batches of 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester underscores its importance in commercial drug manufacturing processes. Moreover, its compatibility with green chemistry principles has been noted, as fluorinated compounds can often be synthesized using catalytic methods that minimize waste and energy consumption.

The future prospects for this compound are promising, with ongoing research exploring novel synthetic routes and applications. Innovations in flow chemistry have enabled more efficient preparations of fluorinated benzoic acids like this one, reducing reaction times and improving yields. Additionally, bioconjugation strategies using this intermediate have shown potential in targeted drug delivery systems, where fluorine-labeled compounds can serve as probes or carriers for therapeutic molecules. As our understanding of structure-activity relationships continues to evolve, the utility of 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester is expected to grow further.

In conclusion, 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester (CAS No. 1354961-13-9) represents a cornerstone compound in modern pharmaceutical chemistry. Its unique structural features—comprising chloro and difluoro substituents along with a tert-butyl ester—make it an indispensable tool for synthetic chemists working on drug discovery and development. As research progresses into more sophisticated molecular architectures and greener synthetic methods, 5-Chloro-2,4-Difluoro-Benzoic Acid Tert-Butyl Ester will undoubtedly continue to play a pivotal role in advancing therapeutic innovation.